Cas no 100278-52-2 (4-Chloro-N-4-(hydrazinocarbonyl)phenylbenzamide)

• Product Name: 4-Chloro-N-4-(hydrazinocarbonyl)phenylbenzamide
• CAS No: 100278-52-2
• MF: C₁₄H₁₂ClN₃O₂
• MW: 289.716981887817
• MDL: MFCD02255664
• CID: 1127389
• PubChem ID: 180790
• Update Time: 2025-07-22

4-Chloro-N-4-(hydrazinocarbonyl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-[4-(hydrazinylcarbonyl)phenyl]benzamide
• benzoic acid, 4-[(4-chlorobenzoyl)amino]-, hydrazide
• 4-chloro-N-[4-(hydrazinecarbonyl)phenyl]benzamide
• 4-chloro-N-[4-(hydrazinocarbonyl)phenyl]benzamide
• ALBB-003912
• STK502792
• 100278-52-2
• CS-0366723
• MFCD02255664
• LS-01383
• 4-Chloro-N-(4-(hydrazinecarbonyl)phenyl)benzamide
• DTXSID00143082
• AKOS000321396
• 4-Chloro-N-4-(hydrazinocarbonyl)phenylbenzamide

• MDL： MFCD02255664
• Inchi： 1S/C14H12ClN3O2/c15-11-5-1-9(2-6-11)13(19)17-12-7-3-10(4-8-12)14(20)18-16/h1-8H,16H2,(H,17,19)(H,18,20)
• InChI Key： NIQLRARIYNRGCQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1C=CC(C(NN)=O)=CC=1)=O

Computed Properties

• Exact Mass: 289.06196
• Monoisotopic Mass: 289.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.394
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.677
• PSA: 84.22
• LogP: 3.67100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-Chloro-N-4-(hydrazinocarbonyl)phenylbenzamide

Recent Advances in the Study of 4-Chloro-N-4-(hydrazinocarbonyl)phenylbenzamide (CAS: 100278-52-2)

The compound 4-Chloro-N-4-(hydrazinocarbonyl)phenylbenzamide (CAS: 100278-52-2) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This molecule, characterized by its unique hydrazinocarbonyl moiety, has been explored for its role in modulating biological pathways and as a scaffold for drug development. Recent studies have focused on its synthesis, structural modifications, and biological activities, providing new insights into its therapeutic potential.

One of the key areas of research has been the synthesis and optimization of 4-Chloro-N-4-(hydrazinocarbonyl)phenylbenzamide derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient synthetic route for this compound, highlighting its scalability and purity. The study also explored the impact of various substituents on the phenyl ring, revealing that electron-withdrawing groups enhance the compound's stability and bioactivity. These findings are crucial for the design of more potent analogs with improved pharmacokinetic properties.

In addition to synthetic advancements, recent research has elucidated the biological mechanisms underlying the activity of 4-Chloro-N-4-(hydrazinocarbonyl)phenylbenzamide. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits inhibitory effects on specific protein kinases involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to demonstrate its binding affinity and selectivity, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another significant development is the exploration of 4-Chloro-N-4-(hydrazinocarbonyl)phenylbenzamide in cancer research. A 2023 preclinical study published in Cancer Research investigated its effects on tumor cell proliferation and apoptosis. The results indicated that the compound induces apoptosis in certain cancer cell lines by modulating the expression of pro-apoptotic proteins. These findings open new avenues for its application in oncology, particularly in combination therapies with existing chemotherapeutic agents.

Despite these promising results, challenges remain in the clinical translation of 4-Chloro-N-4-(hydrazinocarbonyl)phenylbenzamide. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through further research. Recent efforts have focused on formulating nanoparticle-based delivery systems to enhance its therapeutic index, as reported in a 2023 study in the International Journal of Pharmaceutics.

In conclusion, 4-Chloro-N-4-(hydrazinocarbonyl)phenylbenzamide (CAS: 100278-52-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent studies have advanced our understanding of its synthesis, biological activities, and potential therapeutic applications. Future research should focus on overcoming translational challenges and exploring its full pharmacological potential.